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Introduction
Squalene synthase (SQS), also known as farnesyl-diphosphate farnesyltransferase (FDFT1), is

a critical enzyme in the cholesterol biosynthesis pathway.[1] It catalyzes the first committed

step in sterol synthesis, the head-to-head condensation of two molecules of farnesyl

pyrophosphate (FPP) to form squalene. This unique enzymatic reaction makes SQS an

attractive target for the development of cholesterol-lowering drugs. Schizostatin, a fungal

metabolite isolated from Schizophyllum commune, is a potent and competitive inhibitor of

squalene synthase and serves as a valuable tool for studying its activity and for screening

potential drug candidates.

These application notes provide detailed protocols for two common methods of assaying

squalene synthase activity: a radiometric assay and a colorimetric assay. Also included are

protocols for the preparation of rat liver microsomes, a common source of squalene synthase

for in vitro assays.

Squalene Synthesis Pathway and Inhibition by
Schizostatin
Squalene synthase catalyzes a two-step reaction. First, two molecules of FPP are condensed

to form the intermediate presqualene pyrophosphate (PSPP). Subsequently, PSPP undergoes
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a reductive rearrangement, requiring NADPH as a cofactor, to yield squalene. Schizostatin
acts as a competitive inhibitor with respect to the substrate, farnesyl pyrophosphate (FPP).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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